N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide

• Molecular Formula: C23H27N3O3S
• Molecular Weight: 425.5 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-N-[1-(1H-indol-3-yl)propan-2-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C23H27N3O3S/c1-17(14-19-15-24-22-12-6-5-11-21(19)22)25-23(27)18-8-7-13-26(16-18)30(28,29)20-9-3-2-4-10-20/h2-6,9-12,15,17-18,24H,7-8,13-14,16H2,1H3,(H,25,27)
• InChI Key: GBQWNNRCIGAIBY-UHFFFAOYSA-N
• SMILES: CC(CC1=CNC2=CC=CC=C21)NC(=O)C3CCCN(C3)S(=O)(=O)C4=CC=CC=C4

Description

N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of B-cell malignancies. It is a highly selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a key role in the signaling pathways of B-cell receptor (BCR) and Fc receptor (FcR) pathways.

Mechanism of Action

N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide is a highly selective inhibitor of BTK, which is a key component of the BCR and FcR signaling pathways in B-cells. BTK plays a critical role in the activation of downstream signaling pathways, including the PI3K-AKT-mTOR and NF-κB pathways, which are involved in cell survival, proliferation, and differentiation. By inhibiting BTK, N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide blocks these signaling pathways and induces apoptosis in B-cell malignancies.
Biochemical and Physiological Effects
N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide has been shown to have potent and selective inhibitory effects on BTK activity in vitro and in vivo. It has also been shown to inhibit the proliferation and survival of B-cell lymphoma and leukemia cells. Additionally, N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide has been shown to induce apoptosis in B-cell malignancies through the activation of caspase-dependent and caspase-independent pathways.

Advantages and Limitations for Lab Experiments

N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide has several advantages for laboratory experiments. It is a highly selective inhibitor of BTK, which minimizes off-target effects and reduces toxicity. It has also been shown to be effective in overcoming resistance to other BTK inhibitors. However, N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide has some limitations, including its limited solubility in aqueous solutions and its potential to induce drug resistance in some B-cell malignancies.

Future Directions

There are several future directions for the development and application of N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide. One potential direction is the combination of N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide with other targeted therapies, such as PI3K inhibitors, to enhance its efficacy and overcome drug resistance. Another direction is the evaluation of N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide in combination with immunotherapy, such as checkpoint inhibitors, to enhance the anti-tumor immune response. Additionally, the development of more potent and selective BTK inhibitors, including N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide analogs, could further improve the treatment of B-cell malignancies.

Synthesis Methods

The synthesis of N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide involves a series of chemical reactions, which starts with the reaction of 3-bromo-1-(phenylsulfonyl)piperidine with 3-indolylpropan-2-amine. The resulting intermediate is then treated with 1,2,4-oxadiazole to form the final product, N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide. The synthesis of N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide has been extensively studied for its potential therapeutic applications in B-cell malignancies. In preclinical studies, N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide has shown promising results in inhibiting the growth and survival of B-cell lymphoma and leukemia cells. It has also been shown to be effective in overcoming resistance to other BTK inhibitors. N-[1-(1H-indol-3-yl)propan-2-yl]-1-(phenylsulfonyl)piperidine-3-carboxamide is currently being evaluated in clinical trials for the treatment of various B-cell malignancies.